3-Hydroxy-5-[2-(trifluoromethyl)phenyl]cyclohex-2-en-1-one

Specification

• Molecular Formula: C13H11F3O2
• Molecular Weight: 256.22 g/mol
• IUPAC Name: 3-hydroxy-5-[2-(trifluoromethyl)phenyl]cyclohex-2-en-1-one
• Standard InChI: InChI=1S/C13H11F3O2/c14-13(15,16)12-4-2-1-3-11(12)8-5-9(17)7-10(18)6-8/h1-4,7-8,17H,5-6H2
• Standard InChI Key: RKKIMQUARSSVSM-UHFFFAOYSA-N
• SMILES: C1C(CC(=O)C=C1O)C2=CC=CC=C2C(F)(F)F
• Canonical SMILES: C1C(CC(=O)C=C1O)C2=CC=CC=C2C(F)(F)F

Introduction

3-Hydroxy-5-[2-(trifluoromethyl)phenyl]cyclohex-2-en-1-one, with the CAS number 55579-73-2, is a complex organic compound that belongs to the cyclohexenone family. It features a trifluoromethyl group attached to a phenyl ring, which is linked to a cyclohexenone backbone. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Safety and Handling

This compound is classified under various hazard categories, including acute toxicity (oral), skin corrosion/irritation, and serious eye damage/eye irritation. It is categorized as follows:

• Acute Toxicity (Oral): Category 4

• Skin Corrosion/Irritation: Category 2

• Serious Eye Damage/Eye Irritation: Category 2

First aid measures include washing the eyes immediately with fresh water if contact occurs and avoiding inhalation of dust or vapors.

Applications and Uses

3-Hydroxy-5-[2-(trifluoromethyl)phenyl]cyclohex-2-en-1-one is primarily used as a research chemical or as a raw material in pharmaceutical manufacturing. It is not intended for use as a drug, food, or household product. The compound's unique structure makes it a candidate for further chemical modification and synthesis of new compounds with potential biological activities.

Toxicological Information

While the compound is not thought to produce adverse respiratory effects, good hygiene practices are recommended to minimize exposure. It is classified under various hazard categories, indicating potential risks upon exposure.